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Compound of Interest

Compound Name: 3,3-Dimethylhexane

Cat. No.: B1196316

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,3-Dimethylhexane is a branched-chain alkane with the chemical formula C8H18. As an
isomer of octane, its distinct molecular structure imparts specific thermodynamic properties that
are of interest in various fields, including fuel technology, chemical synthesis, and as a
reference compound in physical chemistry. This technical guide provides a comprehensive
overview of the core thermodynamic properties of 3,3-Dimethylhexane, complete with
guantitative data, detailed experimental protocols for their determination, and a visualization of
the interplay between these properties.

Core Thermodynamic and Physical Properties

The following table summarizes the key thermodynamic and physical properties of 3,3-
Dimethylhexane.
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Property Value Units
Molecular Formula C8H18

Molecular Weight 114.23 g/mol

Melting Point -126.1 °C

Boiling Point 111.9 °C

Vapor Pressure 28.6 mmHg at 25°C
Density 0.711 g/cm? at 20°C
Standard Enthalpy of

Formation (liquid) -225.9+1.0 kJ/mol
Standard Enthalpy of

Formation (gas) -187.7+1.0 kJ/mol
Enthalpy of Vaporization 38.2 kJ/mol at 25°C
Standard Molar Entropy (liquid)  333.34 J/(mol-K)
Molar Heat Capacity (liquid) 239.9 J/(mol-K) at 298.15 K
Flash Point 7 °C

Experimental Protocols

The determination of the thermodynamic properties of 3,3-Dimethylhexane relies on precise

and well-established experimental techniques. The following sections detail the methodologies

employed for measuring key parameters.

Enthalpy of Combustion and Formation

The standard enthalpy of formation of 3,3-Dimethylhexane is typically determined indirectly

through the measurement of its enthalpy of combustion using a bomb calorimeter.

Experimental Workflow: Bomb Calorimetry
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Sample Preparation: A precisely weighed sample of high-purity 3,3-Dimethylhexane is
placed in a sample holder within a high-pressure vessel, known as a "bomb."

Pressurization: The bomb is then filled with an excess of pure oxygen to a pressure of
approximately 30 atm.

Immersion: The sealed bomb is immersed in a known quantity of water in a well-insulated
container (the calorimeter). The initial temperature of the water is recorded with high
precision.

Ignition: The sample is ignited electrically. The combustion of the hydrocarbon releases heat,
which is transferred to the surrounding water and the calorimeter, causing a rise in
temperature.

Temperature Measurement: The temperature of the water is monitored and recorded until it
reaches a maximum and begins to cool.

Calculation: The heat of combustion is calculated from the temperature rise, the heat
capacity of the calorimeter system (which is predetermined by burning a standard substance
like benzoic acid), and the mass of the 3,3-Dimethylhexane sample.[1][2]

Enthalpy of Formation Calculation: The standard enthalpy of formation is then calculated
from the experimentally determined enthalpy of combustion using Hess's Law, along with the
known standard enthalpies of formation of the combustion products (CO2 and H20).

Enthalpy of Vaporization
The enthalpy of vaporization, the energy required to transform a given quantity of a substance
from a liquid into a gas at a given pressure, is often measured using a specialized calorimeter.

Experimental Workflow: Vaporization Calorimetry (Osborne and Ginnings Method)

e Apparatus: A vaporization calorimeter, such as the one developed by Osborne and Ginnings,
is used.[3][4] This apparatus consists of a sample vessel equipped with a heater and a
system for the controlled withdrawal of vapor.
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Sample Introduction: A known mass of 3,3-Dimethylhexane is introduced into the
calorimeter.

Heating and Vaporization: The liquid is heated to its boiling point at a constant pressure. A
controlled amount of electrical energy is supplied to the heater to induce vaporization.

Vapor Removal: The vapor produced is carefully removed and its quantity is determined
(e.g., by condensation and weighing).

Energy Measurement: The electrical energy supplied to the heater is precisely measured.

Calculation: The enthalpy of vaporization is calculated by dividing the energy supplied by the
amount of substance vaporized.

Vapor Pressure
The vapor pressure of a volatile compound like 3,3-Dimethylhexane can be determined using
various methods, including the static method and the Reid method.

Experimental Workflow: Static Method

Sample Degassing: A sample of 3,3-Dimethylhexane is placed in a thermostatted container
connected to a pressure-measuring device (manometer). The sample is thoroughly
degassed to remove any dissolved air.

Equilibration: The container is maintained at a constant temperature, allowing the liquid and
vapor phases to reach equilibrium.

Pressure Measurement: The pressure of the vapor in equilibrium with the liquid is measured
by the manometer. This is the vapor pressure at that specific temperature.

Temperature Variation: The process is repeated at different temperatures to obtain a vapor
pressure curve.

Heat Capacity

The heat capacity of 3,3-Dimethylhexane in its liquid and gaseous states is determined using
calorimetry.
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Experimental Workflow: Adiabatic Calorimetry

o Calorimeter Setup: A known mass of 3,3-Dimethylhexane is placed in a sample container
within an adiabatic calorimeter. An adiabatic shield surrounds the sample container to
minimize heat exchange with the surroundings.

e Heating: A precisely measured amount of electrical energy is supplied to a heater in contact
with the sample, causing a small increase in temperature.

o Temperature Measurement: The temperature of the sample is accurately measured before
and after the energy input.

» Calculation: The heat capacity is calculated by dividing the energy input by the resulting
temperature change and the amount of the substance.[5][6]

Interrelation of Thermodynamic Properties

The various thermodynamic properties of 3,3-Dimethylhexane are not independent but are
interconnected through fundamental thermodynamic relationships. The following diagram
illustrates some of these key relationships.
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Caption: Interrelationships between key thermodynamic properties of 3,3-Dimethylhexane.

This guide provides a foundational understanding of the thermodynamic properties of 3,3-
Dimethylhexane. For professionals in research and drug development, this information is
crucial for modeling chemical processes, predicting reaction outcomes, and ensuring the safe
and efficient handling of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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